4-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-2-methylpyrimidine

• IUPAC Name: 4-[1-(5-chloro-2-methoxyphenyl)sulfonylpiperidin-4-yl]oxy-2-methylpyrimidine
• InChI: InChI=1S/C17H20ClN3O4S/c1-12-19-8-5-17(20-12)25-14-6-9-21(10-7-14)26(22,23)16-11-13(18)3-4-15(16)24-2/h3-5,8,11,14H,6-7,9-10H2,1-2H3
• InChI Key: BZACCNLVXDPVFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C17H20ClN3O4S
• Molecular Weight: 397.9 g/mol
• CAS No.: 2097926-24-2

Description

4-((1-((5-Chloro-2-methoxyphenyl)sulfonyl)piperidin-4-yl)oxy)-2-methylpyrimidine is a useful research compound. Its molecular formula is C17H20ClN3O4S and its molecular weight is 397.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Properties

This compound belongs to a class of chemicals involved in the synthesis of selective serotonin receptor agonists, which have shown potential as novel prokinetic agents with reduced side effects. These compounds, including benzamide derivatives, have been evaluated for their effects on gastrointestinal motility, demonstrating accelerated gastric emptying and increased defecation frequency (Sonda et al., 2004). Another study highlighted the role of synthetic bacteriochlorins with integral spiro-piperidine motifs in tailoring the polarity of near-infrared absorbers, indicating their potential in photodynamic therapy and imaging applications (Kanumuri Ramesh Reddy et al., 2013).

Anticancer Activity

Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been synthesized and evaluated as promising anticancer agents. These compounds showed significant cytotoxic activities against various cancer cell lines, suggesting their potential as therapeutic agents (A. Rehman et al., 2018).

Antimicrobial and Antiviral Activity

Research on pyrimidine, pyrazolopyrimidine, and pyrazolotriazine derivatives containing the sulfonyl moiety has revealed their antimicrobial activity. Some of these compounds have been found to be active against a range of pathogens, indicating their potential in developing new antimicrobial agents (Y. Ammar et al., 2004).